Cas no 1164540-90-2 (5-[(2,4-dichloroanilino)methylene]-4-methoxy-2(5H)-furanone)

• Product Name: 5-[(2,4-dichloroanilino)methylene]-4-methoxy-2(5H)-furanone
• CAS No: 1164540-90-2
• MF: C₁₂H₉Cl₂NO₃
• MW: 286.110761404037
• MDL: MFCD00139336
• CID: 5206116
• Update Time: 2026-03-06

5-[(2,4-dichloroanilino)methylene]-4-methoxy-2(5H)-furanone Chemical and Physical Properties

Names and Identifiers

• 5-[(2,4-dichloroanilino)methylene]-4-methoxy-2(5H)-furanone
• 5-[(2,4-dichlorophenyl)iminomethyl]-4-methoxyfuran-2-ol
• (5Z)-5-{[(2,4-dichlorophenyl)amino]methylidene}-4-methoxy-2,5-dihydrofuran-2-one
• 5-((2,4-Dichloroanilino)methylene)-4-methoxy-2(5H)-furanone
• SMR000168444
• MLS000327938
• HMS2375A10
• (Z)-5-((2,4-dichlorophenylamino)methylene)-4-methoxyfuran-2(5H)-one
• 2(5H)-Furanone, 5-[[(2,4-dichlorophenyl)amino]methylene]-4-methoxy-, (5Z)-

• MDL： MFCD00139336
• Inchi： 1S/C12H9Cl2NO3/c1-17-10-5-12(16)18-11(10)6-15-9-3-2-7(13)4-8(9)14/h2-6,16H,1H3/b15-6+
• InChI Key： HKRWJSRJNMAHDO-GIDUJCDVSA-N
• SMILES： ClC1C=C(C=CC=1/N=C/C1=C(C=C(O)O1)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• XLogP3: 3.8
• Topological Polar Surface Area: 55

Additional information on 5-[(2,4-dichloroanilino)methylene]-4-methoxy-2(5H)-furanone

5-[(2,4-Dichloroanilino)methylene]-4-methoxy-2(5H)-furanone: A Comprehensive Overview

The compound with CAS No. 1164540-90-2, known as 5-[(2,4-dichloroanilino)methylene]-4-methoxy-2(5H)-furanone, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of furanones, which are cyclic ketones with a five-membered ring containing one oxygen atom. The presence of the dichloroanilino group and the methoxy substituent introduces unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of furanones in various applications, including as precursors for drug development and as bioactive agents. The structure of 5-[(2,4-dichloroanilino)methylene]-4-methoxy-2(5H)-furanone is particularly intriguing due to its conjugated system, which can influence its electronic properties and reactivity. The dichloroanilino group adds electron-withdrawing effects, while the methoxy group contributes electron-donating characteristics, creating a balance that may enhance its stability and functionality.

One of the most promising aspects of this compound is its potential in medicinal chemistry. Researchers have explored its role as a building block for synthesizing bioactive molecules. For instance, the conjugated system in this furanone derivative can serve as a scaffold for developing compounds with anti-inflammatory or antioxidant properties. Recent advancements in synthetic methodologies have also made it easier to modify this compound, enabling the creation of derivatives with tailored activities.

The synthesis of 5-[(2,4-dichloroanilino)methylene]-4-methoxy-2(5H)-furanone involves a series of well-established organic reactions. The starting material is typically a substituted aniline derivative, which undergoes condensation reactions to form the furanone ring. The introduction of the dichloroanilino group and the methoxy substituent requires precise control over reaction conditions to ensure high yields and purity. Modern techniques such as microwave-assisted synthesis have been employed to optimize these processes, making them more efficient and scalable.

In terms of applications, this compound has shown potential in materials science as well. Its ability to form stable conjugated systems makes it a candidate for use in organic electronics or optoelectronic devices. Researchers are investigating its properties as a semiconductor material or as a component in light-emitting diodes (LEDs). These applications highlight the versatility of this compound beyond traditional pharmaceutical uses.

From an environmental perspective, understanding the degradation pathways of 5-[(2,4-dichloroanilino)methylene]-4-methoxy-2(5H)-furanone is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, this compound can undergo biodegradation. This knowledge is essential for developing sustainable practices in its production and disposal.

In conclusion, 5-[(2,4-dichloroanilino)methylene]-4-methoxy-2(5H)-furanone (CAS No. 1164540-90-2) is a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike.